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Compound of Interest

Compound Name: Iron, tris(diethyldithiocarbamato)-

Cat. No.: B087258

An In-Depth Technical Guide to Iron, tris(diethyldithiocarbamato)-

This technical guide provides a comprehensive overview of iron,
tris(diethyldithiocarbamato)-, a coordination complex with significant applications in research
and development. The document details its physicochemical properties, synthesis protocols,
and biological activities, with a focus on its role as a nitric oxide trap and its potential in cancer
research. This guide is intended for researchers, scientists, and drug development
professionals.

Physicochemical and Structural Data

Iron, tris(diethyldithiocarbamato)-, also known as ferric diethyldithiocarbamate, is an
octahedral coordination complex of iron(lll).[1] It is a black or dark brown solid compound
soluble in organic solvents.[1][2] The complex exhibits a phenomenon known as spin
crossover, where its magnetic state is sensitive to temperature.[1] At low temperatures (around
79K), it adopts a low-spin configuration, which transitions to a high-spin configuration at room
temperature (around 297K).[1]

Quantitative data and key identifiers for the compound are summarized in the table below.
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Property Value Reference
Molecular Formula CisH3oFeNsSs [3114]
Molecular Weight 500.63 g/mol [1][2]

500.7 g/mol [4]

Exact Mass 500.011336 Da [21[41[5]
Appearance Dark brown to black solid [1][2]

CAS Number 13963-59-2 [3][41[5]

EC Number 237-743-7 [2][4]
PubChem CID 84123 [2][4]
IUPAC Name Tris(diethyldithiocarbamato)iro 1]

n

Synthesis and Experimental Protocols

The synthesis of iron tris(dithiocarbamate) complexes is typically achieved through salt

metathesis reactions.[1][6] This method involves the reaction of an iron(lll) salt with a soluble

salt of the diethyldithiocarbamate ligand.

General Synthesis Protocol

This protocol describes a typical salt metathesis reaction for preparing Iron,

tris(diethyldithiocarbamato)-.

Materials:

Iron(lIl) chloride (FeCls)

Sodium diethyldithiocarbamate (NaS2CNEtz)

Aqueous solvent (e.g., deionized water)

Organic solvent for purification (e.g., dichloromethane)
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Procedure:

Prepare an aqueous solution of Iron(lll) chloride.
o Separately, prepare an aqueous solution of sodium diethyldithiocarbamate.

o Add the iron(lll) chloride solution dropwise to the stirred solution of sodium
diethyldithiocarbamate.[6]

o A precipitate of Iron, tris(diethyldithiocarbamato)- will form immediately.

o Continue stirring for a specified period to ensure the reaction goes to completion.
o Collect the solid product by filtration.

e Wash the product with water to remove any unreacted salts.

e The crude product can be purified by recrystallization from an appropriate organic solvent,
such as dichloromethane, to yield the final crystalline product.
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General workflow for the synthesis of Iron, tris(diethyldithiocarbamato)-.
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Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compound on cancer cell lines, such

as the U20S osteosarcoma cell line.[7]

Materials:

U20S human osteosarcoma cell line

Culture medium (e.g., DMEM with 10% FBS)

Iron, tris(diethyldithiocarbamato)- dissolved in a suitable solvent (e.g., DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

96-well plates

Plate reader

Procedure:

Cell Seeding: Seed U20S cells into 96-well plates at a predetermined density and allow
them to adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of Iron,
tris(diethyldithiocarbamato)-. Include a vehicle control (DMSO alone) and a positive
control for cytotoxicity.

Incubation: Incubate the treated cells for a specified period (e.g., 24 or 48 hours).[7]

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells
to convert the yellow MTT into purple formazan crystals.

Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance of the solution in each well using a plate
reader at a wavelength of approximately 570 nm.
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» Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. This data can be used to determine the ICso value of the compound.

Biological Activity and Mechanism of Action

Dithiocarbamates are a class of metal-chelating compounds with diverse biological activities,
including use as antifungal and anticancer agents.[8]

Nitric Oxide Trapping

Iron, tris(diethyldithiocarbamato)- characteristically reacts with nitric oxide (NO).[1] This
efficient chemical trapping reaction provides a method for detecting NO.[1] The iron(ll)
complex, iron bis(diethyldithiocarbamate), is particularly noted as an efficient and selective NO
trap in animal tissues, forming a stable paramagnetic nitrosyl iron complex that can be detected
by EPR spectroscopy.[9][10]

Anticancer Activity and Signaling Pathways

Diethyldithiocarbamate (DTC), a metabolite of the drug disulfiram, can form complexes with
metals like copper and zinc, which are known to inhibit proteasomes and suppress cancer cell
growth.[7] However, studies comparing different metal complexes of DTC found that the iron
complex exhibited a less pronounced cytotoxic effect on the U20S osteosarcoma cell line
compared to the copper and manganese complexes.[7]

Despite the lower direct cytotoxicity of the iron complex in some studies, the broader class of
dithiocarbamates is known to impact key cellular pathways involved in cancer progression.
Their anti-tumor effects are partly attributed to their ability to complex with cellular copper,
leading to the inhibition of the proteasome, which in turn initiates apoptosis in tumor cells.[8]
Specifically, inhibition of the chymotrypsin-like (CT-like) activity of the proteasome is most
effective in inducing cancer cell death.[8]

Furthermore, dithiocarbamates are reported inhibitors of the nuclear factor-kappaB (NF-kB)
signaling cascade, a crucial pathway involved in inflammation, cell survival, and proliferation.[8]
By inhibiting NF-kB, these compounds can sensitize cancer cells to apoptosis. The chelation of
iron itself is a recognized anti-cancer strategy, as iron is essential for rapidly proliferating
cancer cells.[11][12] Iron chelators can modulate multiple signaling pathways, including the
PISK/AKT pathway, to inhibit tumor growth and metastasis.[11]
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Proposed mechanism of action for dithiocarbamate complexes in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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